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Compound of Interest

Compound Name: 1-Naphthyl PP1

Cat. No.: B1663660

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of 1-Naphthyl PP1 (1-NA-PP1), a potent and selective inhibitor of Src family
kinases.[1][2][3][4][5][6] Accurate preparation of this stock solution is critical for ensuring
reproducibility and reliability in downstream biological assays.

Introduction

1-Naphthyl PP1 is a cell-permeable pyrazolopyrimidine-based inhibitor that exhibits high
selectivity for Src family kinases such as v-Src and c-Fyn, as well as the tyrosine kinase c-Abl.
[21[3][4]1[5][6][7] It is particularly useful in chemical genetics, where it preferentially inhibits
engineered kinases containing a single amino acid mutation (analog-sensitive kinases) over
their wild-type counterparts.[8] This property allows for the specific and reversible inhibition of
target kinases in cellular and in vivo models, facilitating the study of their roles in signaling
pathways.

Quantitative Data Summary

For ease of reference, the key chemical and physical properties of 1-Naphthyl PP1 are
summarized in the table below.
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Property Value Source
Molecular Formula C19H19Ns [718]
Molecular Weight 317.39 g/mol [21[31[5]1[7]
CAS Number 221243-82-9 [71[8]
Appearance Crystalline solid [8]

Purity >98% [2][7]
Solubility Soluble to 20 mM in DMSO [7]

9 mg/mL in fresh DMSO

[3]
(approx. 28.35 mM)
12 mg/mL in DMSO (37.8 mM) 5]
with sonication
30 mg/mL in DMF [8]
2 mg/mL in Ethanol [8]

Storage (Solid)

+4°C or -20°C for long-term

storage (up to 3 years)

[31051[7]

Storage (Solution)

-20°C for up to 1 month; -80°C

for up to 1 year or longer

[LI(3][5]0][10]

Experimental Protocol: Preparation of a 10 mM 1-
Naphthyl PP1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 1-Naphthyl PP1 in

dimethyl sulfoxide (DMSO). This is a commonly used concentration for cellular assays.

Materials:

¢ 1-Naphthyl PP1 (solid)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator
Procedure:

e Pre-weighing Preparation: Before opening, allow the vial of 1-Naphthyl PP1 to equilibrate to
room temperature to prevent condensation of moisture onto the compound.

e Weighing: Carefully weigh out the desired amount of 1-Naphthyl PP1 using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.174 mg of 1-Naphthyl PP1 (Molecular Weight = 317.39 g/mol ).

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 317.39 g/mol = 0.0031739 g = 3.174 mg

 Dissolution:
o Add the weighed 1-Naphthyl PP1 to a sterile microcentrifuge tube or amber glass vial.

o Add the calculated volume of fresh, anhydrous DMSO. For 3.174 mg of 1-Naphthyl PP1,
add 1 mL of DMSO to achieve a 10 mM concentration.

o Cap the tubel/vial securely.
e Solubilization:
o Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates.
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o If complete dissolution is not achieved, brief sonication (5-10 minutes) in a water bath
sonicator can be beneficial.[5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes.

[31[°]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For short-term storage (up to 1 month), store the aliquots at -20°C.[1][3]
o For long-term storage (up to 1 year or more), store the aliquots at -80°C.[3][5][10]

Safety Precautions:

1-Naphthyl PP1 is intended for research use only.[1]

» Handle the compound and its solutions in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the general mechanism of action of 1-Naphthyl PP1 and the
experimental workflow for preparing the stock solution.
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Caption: Mechanism of 1-Naphthyl PP1 action on an analog-sensitive kinase.

Equilibrate
1-Naphthyl PP1 to RT

Y

Weigh Compound

Y

Add Anhydrous DMSO

Y

Vortex/Sonicate
to Dissolve

Y

Aliquot into
Single-Use Tubes

Y

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 1-Naphthyl PP1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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